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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Disperse Red
82, a non-ionic monoazo dye, in textile research, with a primary focus on the dyeing of
polyester fabrics. Detailed protocols for common dyeing methods and colorfastness testing are
provided to ensure reproducibility and accuracy in experimental settings.

Overview of Disperse Red 82

Disperse Red 82 (C.l. 11140) is a dark brown powder that produces a bluish-red coloration on
synthetic fibers.[1] Chemically, it is identified as 2-[[4-[bis[2-
(acetyloxy)ethyllamino]phenyl]azo]-5-nitrobenzonitrile, with the molecular formula C21H21N50e
and a molecular weight of 439.42.[1] Due to its non-ionic nature and low water solubility, it is
particularly suitable for dyeing hydrophobic fibers such as polyester, cellulose acetate, and
polyester/cotton blends.[1][2] The dye is applied from an aqueous dispersion, where it transfers
from the liquid phase to the solid fiber, a process influenced by temperature and dyeing
auxiliaries.[3]

Key Applications in Textile Research

The primary application of Disperse Red 82 is in the dyeing of polyester and its blends, owing
to its good fastness properties and affinity for these fibers.[1] It is commonly applied using high-
temperature exhaust dyeing or continuous thermosol methods to achieve optimal dye
penetration and fixation.[3] In a research context, Disperse Red 82 can be used to study:
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e Dyeing kinetics and thermodynamics on polyester fibers.

¢ The effectiveness of various dispersing and leveling agents.

e The influence of dyeing parameters (temperature, pH, time) on dye uptake and color yield.

e The colorfastness of dyed textiles to various environmental and domestic stresses.

e The development of eco-friendly dyeing processes.

Quantitative Data Summary

The following tables summarize key quantitative data related to the application of Disperse

Red 82.

Table 1: Physicochemical Properties of Disperse Red 82

Property Value

C.l. Name Disperse Red 82
C.I. Number 11140

CAS Number 12223-42-6
Molecular Formula C21H21Ns06
Molecular Weight 439.42 g/mol
Appearance Dark brown powder
Solubility Insoluble in water

Table 2: Typical High-Temperature Exhaust Dyeing Parameters for Polyester

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Recommended Range

Dye Concentration

1-3% on weight of fiber (0.w.f.)

Liquor Ratio 1:10 - 1:20

pH 4.5 - 5.5 (adjusted with acetic acid)
Dispersing/Leveling Agent 0.5-1.0g/L

Dyeing Temperature 130°C

Dyeing Time at 130°C

30 - 60 minutes

Heating Rate

1 - 2°C/minute

Cooling Rate

2 - 3°C/minute

Table 3: Typical Thermosol Dyeing Parameters for Polyester

Parameter Recommended Range
Padding Dye Concentration 10-30g/L

Pick-up 60 - 70%

Drying Temperature 100 - 120°C
Thermofixation Temperature 190 - 210°C

Thermofixation Time

60 - 90 seconds

Table 4: Colorfastness Properties of Polyester Dyed with Disperse Red 82
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Fastness Test ISO Standard Typical Rating (Scale 1-5)
Washing ISO 105-C06 4-5

Water ISO 105-E01 4-5

Perspiration (Acid & Alkali) ISO 105-E04 4-5

Rubbing (Crocking) - Dry ISO 105-X12 4-5

Rubbing (Crocking) - Wet ISO 105-X12 4

Light (Xenon Arc) ISO 105-B02 5-6 (on a scale of 1-8)
Sublimation (Hot Pressing) ISO 105-P0O1 4

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester Fabric

This protocol describes a typical laboratory-scale high-temperature exhaust dyeing process for
a 10g sample of 100% polyester fabric.

Materials and Equipment:

100% polyester fabric (scoured and bleached)

o Disperse Red 82

» Dispersing/leveling agent (e.g., a lignosulphonate or naphthalene sulphonate-based product)
o Acetic acid (glacial)

e Sodium hydrosulfite

e Sodium hydroxide

o Non-ionic detergent

» Laboratory-scale high-temperature dyeing machine (e.g., a glycerin bath beaker dyer)
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o Beakers, graduated cylinders, and pipettes

e pH meter

e Analytical balance

Procedure:

o Fabric Preparation: Weigh a 10g sample of the polyester fabric.

e Dye Bath Preparation:

[¢]

For a 2% shade (o.w.f.) and a 1:15 liquor ratio, the total dye bath volume will be 150 mL.

[¢]

Weigh 0.2g of Disperse Red 82. Make a smooth paste with a small amount of water.

[e]

In a beaker, prepare the dye bath by adding 150 mL of deionized water, 0.15g (1 g/L) of a
suitable dispersing/leveling agent, and the dispersed dye paste.

[e]

Adjust the pH of the dye bath to 4.5-5.5 using a few drops of acetic acid.
e Dyeing Process:

o Place the polyester fabric sample into the dyeing vessel.

o Add the prepared dye bath to the vessel.

o Seal the vessel and place it in the high-temperature dyeing machine.

o Set the machine to heat the dye bath from room temperature to 130°C at a rate of 2°C per
minute.

o Hold the temperature at 130°C for 60 minutes.
o Cool the dye bath to 70°C at a rate of 2°C per minute.

e Rinsing:
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o Remove the dyed fabric from the vessel and rinse it thoroughly with warm water, followed
by cold water.

e Reduction Clearing (to remove surface dye and improve fastness):

o Prepare a solution containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L
non-ionic detergent in a 1:15 liquor ratio (150 mL).

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes.
o Rinse the fabric thoroughly with hot water and then cold water.
» Neutralization and Final Rinse:
o Neutralize the fabric in a bath containing 1 g/L acetic acid at 40°C for 5 minutes.
o Perform a final rinse with cold water.
e Drying:

o Squeeze the excess water from the fabric and allow it to air dry or dry in an oven at a low
temperature.

Thermosol Dyeing of Polyester Fabric

This protocol outlines the continuous thermosol dyeing process, suitable for larger fabric
samples.

Materials and Equipment:

100% polyester fabric

Disperse Red 82

Thickener (e.g., sodium alginate)

Migration inhibitor

Acetic acid
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e Laboratory padding mangle

e Drying unit (e.g., hot flue or infrared dryer)

o Thermofixation unit (e.g., laboratory stenter)

Procedure:

Padding Liquor Preparation:

o Prepare a padding solution containing 20 g/L Disperse Red 82, a suitable thickener, a
migration inhibitor, and adjust the pH to 4.5-5.5 with acetic acid.

Padding:

o Pass the polyester fabric through the padding liquor in the padding mangle to achieve a
wet pick-up of 60-70%.

Drying:

o Immediately dry the padded fabric at 100-120°C. Infrared drying is often preferred to
minimize dye migration.

Thermofixation:

o Pass the dried fabric through the thermofixation unit at 200°C for 60-90 seconds. This step
allows the dye to sublime and diffuse into the polyester fibers.

After-treatment:

o The dyed fabric should be rinsed and subjected to a reduction clearing process as
described in the high-temperature exhaust dyeing protocol to remove unfixed dye.

Visualization of Workflows and Relationships
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Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: Factors Influencing Dye Uptake of Disperse Red 82.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580610#use-of-disperse-red-82-as-a-non-ionic-dye-
in-textile-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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